Cas no 1999012-71-3 (Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate
• CAS No: 1999012-71-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5905345
• PubChem ID: 165937979
• Update Time: 2025-06-08

Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28274306
• 1999012-71-3
• tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate
• Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)9(12)6-8-7-13-4-5-14-8/h4-5,7,9H,6,12H2,1-3H3
• InChI Key： QNPPWQPBSKXIOS-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=NC=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate

Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate (CAS No. 1999012-71-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate, identified by its Chemical Abstracts Service Number (CAS No. 1999012-71-3), is a compound of significant interest in the realms of chemical biology and pharmaceutical innovation. This molecule, featuring a tert-butyl group, an amino moiety, and a pyrazine ring, has garnered attention due to its structural versatility and potential biological activities. The combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The structure of Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate encompasses several key features that contribute to its utility in synthetic chemistry and drug design. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate the binding affinity of a molecule to its target. The amino group serves as a nucleophilic center, enabling further derivatization through reactions such as acylation, amidation, or coupling with other bioactive molecules. Additionally, the pyrazine ring is a common pharmacophore found in many bioactive compounds, known for its ability to interact with biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural attributes of Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate make it an attractive candidate for such endeavors. For instance, the pyrazine ring has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. By incorporating this moiety into a molecule like Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate, researchers can leverage its known bioactivity while exploring new derivatives that may offer improved efficacy or reduced side effects.

One of the most compelling aspects of Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for extensive chemical modification, enabling the synthesis of a wide array of derivatives. These derivatives can be tailored to target specific biological pathways or to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such flexibility is crucial in pharmaceutical research, where the optimization of drug candidates often involves iterative modifications based on structural and functional data.

The amino group in Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate provides an excellent starting point for conjugation with other bioactive molecules or probes. This property has been exploited in various applications, including the development of imaging agents and drug delivery systems. For example, the amino group can be coupled with fluorophores or radioactive isotopes to create probes for diagnostic imaging techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). Similarly, it can be linked to targeting ligands to enhance the specificity of drug delivery systems.

Recent advancements in computational chemistry have further enhanced the utility of Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify potential hits from large libraries of compounds. By leveraging these computational tools, scientists can predict the binding affinity and mode of interaction between Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate and various biological targets. This approach has significantly accelerated the discovery process, allowing for the rapid identification of lead compounds that can be further optimized through experimental validation.

The tert-butyl group in Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate also plays a critical role in modulating the pharmacokinetic properties of derived compounds. The steric bulk provided by this group can influence solubility, permeability across biological membranes, and metabolic stability. By carefully tuning the size and position of substituents around this moiety, researchers can optimize these properties to enhance drug-like characteristics. This is particularly important in late-stage drug development, where achieving optimal pharmacokinetic profiles is essential for clinical success.

In conclusion, Tert-butyl 2-amino-3-(pyrazin-2-yl)propanoate (CAS No. 1999012-71-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features—combining a tert-butyl group, an amino moiety, and a pyrazine ring—make it an ideal scaffold for developing novel therapeutic agents. The ability to modify multiple reactive sites allows for extensive chemical diversification, enabling the synthesis of derivatives with tailored biological activities. Furthermore, computational tools have enhanced its utility by facilitating rapid hit identification and optimization.

The ongoing research into this compound underscores its importance as a building block for future drugs and diagnostic agents. As our understanding of biological pathways continues to expand, compounds like Tert-butyl 2-amino-3-(pyrazin-2-ylopane) will undoubtedly play a crucial role in addressing some of the most challenging diseases faced by humanity today.